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Compound of Interest

Compound Name: 1,4-Dioxane dibromide

Cat. No.: B15343274 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and optimal

storage conditions for 1,4-Dioxane dibromide. Understanding these parameters is critical for

ensuring the compound's integrity, maximizing its shelf-life, and ensuring safety in a laboratory

setting. This guide synthesizes available data on the compound's properties, decomposition

pathways, and handling procedures, offering detailed experimental protocols for stability

assessment.

Chemical and Physical Properties
1,4-Dioxane dibromide (CAS No. 15481-39-7), also known as dioxane dibromide, is a

complex of 1,4-dioxane and bromine.[1] It is a solid, orange-colored substance that serves as a

useful brominating agent in organic synthesis.[2]

Table 1: Physical and Chemical Properties of 1,4-Dioxane Dibromide
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Property Value Reference

Molecular Formula C4H8Br2O2 [1]

Molecular Weight 247.91 g/mol [1]

Appearance Orange-coloured solid [2]

Melting Point 60-61 °C [3]

Solubility

Moderately soluble in dioxane,

chloroform, 1,2-

dichloroethane, or carbon

tetrachloride; less soluble in

ether and water.

[4]

Stability Profile
1,4-Dioxane dibromide is considered stable under normal, recommended storage conditions.

[2][5] However, its stability is influenced by several factors, including temperature, moisture,

and exposure to incompatible materials.

Thermal Stability
While specific quantitative data on the thermal decomposition of 1,4-Dioxane dibromide is

limited, the parent compound, 1,4-dioxane, is thermally stable at temperatures between 300-

350°C for 80-100 minutes.[6][7] Above this temperature range, thermal cracking occurs.[6][7] It

is crucial to avoid exposing 1,4-Dioxane dibromide to high temperatures, open flames, hot

surfaces, and other sources of ignition.[5]

Hygroscopicity and Hydrolysis
1,4-Dioxane dibromide is hygroscopic, meaning it readily absorbs moisture from the air.[2][5]

Exposure to moist air or water should be avoided.[2][5] Hydrolysis of the compound in water

occurs over several days at room temperature and more rapidly when heated.[4]

Long-term Stability
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When stored under optimal conditions, 1,4-Dioxane dibromide has been shown to be stable

for several months. Specifically, it can be stored in a refrigerator at temperatures below 0°C for

an extended period.[2]

Recommended Storage Conditions
To ensure the long-term stability and integrity of 1,4-Dioxane dibromide, the following storage

conditions are recommended based on available safety data sheets and scientific literature.

Table 2: Recommended Storage Conditions for 1,4-Dioxane Dibromide

Parameter Recommendation Rationale Reference

Temperature
Store in a refrigerator

at < 0°C. Keep cool.

To minimize thermal

degradation and

maintain long-term

stability.

[2]

Atmosphere
Store in a dry, well-

ventilated place.

To prevent absorption

of moisture due to its

hygroscopic nature.

[2][5]

Container
Keep container tightly

closed.

To prevent exposure

to moisture and air.
[2][5]

Incompatibilities

Store away from

strong oxidizing

agents, strong acids,

and foodstuffs.

To prevent hazardous

reactions and

decomposition.

[2][5]

Decomposition Pathways and Hazardous Products
Upon decomposition, 1,4-Dioxane dibromide can release hazardous substances. The primary

hazardous decomposition products identified are:

Carbon monoxide (CO)[5]

Carbon dioxide (CO2)[5]
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Hydrogen halides (e.g., hydrogen bromide)[5]

Decomposition can be initiated by exposure to high temperatures, moisture, or incompatible

materials. The reaction with water leads to hydrolysis, while contact with strong acids can also

promote degradation.

Initiating Conditions Decomposition Products

High Temperature

1,4-Dioxane DibromideMoisture/Water (Hydrolysis)

Incompatible Materials
(e.g., Strong Acids)

Carbon Monoxide (CO)

Carbon Dioxide (CO2)

Hydrogen Bromide (HBr)

Click to download full resolution via product page

Caption: Decomposition pathway of 1,4-Dioxane dibromide.

Experimental Protocols for Stability Assessment
While specific, detailed experimental protocols for the stability testing of 1,4-Dioxane
dibromide are not readily available in the literature, the following methodologies can be

adapted from established guidelines for chemical stability testing, such as those from the

International Council for Harmonisation (ICH).

Long-Term Stability Study
Objective: To evaluate the stability of 1,4-Dioxane dibromide under recommended storage

conditions over an extended period.

Methodology:
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Sample Preparation: Aliquot at least three different batches of 1,4-Dioxane dibromide into

tightly sealed, appropriate containers (e.g., amber glass vials).

Storage: Place the samples in a refrigerator maintained at a constant temperature of ≤ 0°C.

Testing Intervals: Analyze the samples at initial (time 0), 3, 6, 9, 12, 18, 24, and 36 months.

Analytical Tests: At each interval, perform the following tests:

Appearance: Visual inspection for any change in color or physical state.

Assay (Purity): Use a validated HPLC or GC method to determine the percentage of the

active substance.

Degradation Products: Quantify any significant degradation products using the same

chromatographic method.

Water Content: Determine the water content by Karl Fischer titration to assess

hygroscopicity.

Caption: Workflow for a long-term stability study.

Accelerated Stability Study
Objective: To predict the long-term stability of 1,4-Dioxane dibromide by subjecting it to

elevated stress conditions.

Methodology:

Sample Preparation: Prepare samples as described in the long-term stability study.

Storage: Place the samples in a stability chamber at an elevated temperature and controlled

humidity (e.g., 25°C/60% RH or 40°C/75% RH).

Testing Intervals: Analyze the samples at initial (time 0), 1, 3, and 6 months.

Analytical Tests: Perform the same analytical tests as in the long-term study. The data can

be used to model degradation kinetics and predict shelf-life under recommended storage
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conditions.

Caption: Workflow for an accelerated stability study.

Forced Degradation Study
Objective: To identify potential degradation products and pathways under harsh conditions.

Methodology:

Stress Conditions: Subject samples of 1,4-Dioxane dibromide to various stress conditions,

including:

Heat: Expose to high temperatures (e.g., 60°C, 80°C).

Acid/Base Hydrolysis: Treat with acidic (e.g., 0.1 N HCl) and basic (e.g., 0.1 N NaOH)

solutions.

Oxidation: Treat with an oxidizing agent (e.g., 3% H2O2).

Photostability: Expose to UV and visible light according to ICH Q1B guidelines.

Analysis: Analyze the stressed samples using a stability-indicating method (e.g., HPLC with

a photodiode array detector or LC-MS) to identify and characterize the degradation products.

Handling and Safety Precautions
Due to the hazardous nature of 1,4-Dioxane dibromide and its decomposition products,

appropriate safety measures must be followed.

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[2]

Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and

eye/face protection.[2]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[5]

Use non-sparking tools.[2]

Handling: Avoid contact with skin and eyes.[2] Avoid the formation of dust and aerosols.[2]
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Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

By adhering to the storage conditions and handling procedures outlined in this guide,

researchers can ensure the stability and safe use of 1,4-Dioxane dibromide in their work. The

provided experimental protocols offer a framework for conducting thorough stability

assessments to further characterize this important reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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